1-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-phenylpiperidine

• Molecular Formula: C21H23NO2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: (E)-3-(2-methoxyphenyl)-1-(3-phenylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C21H23NO2/c1-24-20-12-6-5-10-18(20)13-14-21(23)22-15-7-11-19(16-22)17-8-3-2-4-9-17/h2-6,8-10,12-14,19H,7,11,15-16H2,1H3/b14-13+
• InChI Key: SVFPOOZIQQKCKN-BUHFOSPRSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)N2CCCC(C2)C3=CC=CC=C3
• SMILES: COC1=CC=CC=C1C=CC(=O)N2CCCC(C2)C3=CC=CC=C3

Description

1-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-phenylpiperidine, also known as MPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPP is a piperidine derivative that has been found to exhibit significant biological activity, making it a promising candidate for use in various scientific studies.

Mechanism of Action

1-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-phenylpiperidine acts as a selective antagonist of the mu opioid receptor, which is involved in the modulation of pain and reward pathways in the brain. By blocking the activity of this receptor, this compound has been found to reduce the effects of opioid drugs, such as morphine, on the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biological activity, making it a promising candidate for use in various scientific studies. One area of research where this compound has shown potential is in the study of opioid receptors. This compound has been found to act as a selective antagonist of the mu opioid receptor, which is involved in the modulation of pain and reward pathways in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-phenylpiperidine in lab experiments is its selectivity for the mu opioid receptor. This allows researchers to study the effects of blocking this receptor without affecting other opioid receptors in the brain. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research involving 1-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-phenylpiperidine. One area of interest is in the development of new drugs that target the mu opioid receptor. This compound could serve as a starting point for the development of these drugs, which could be used to treat pain and addiction. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential uses in other areas of research.

Synthesis Methods

The synthesis of 1-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-phenylpiperidine can be achieved through a number of methods, including the reaction of 1-phenylpiperidine-3,4-dicarboxylic acid anhydride with 2-methoxyphenylacetic acid. Other methods involve the use of reagents such as acetic anhydride and sodium acetate to produce the compound.

Scientific Research Applications

1-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-phenylpiperidine has been found to exhibit significant biological activity, making it a promising candidate for use in various scientific studies. One area of research where this compound has shown potential is in the study of opioid receptors. This compound has been found to act as a selective antagonist of the mu opioid receptor, which is involved in the modulation of pain and reward pathways in the brain.